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Compound of Interest

Compound Name: 4-Chloro-6-methylnicotinonitrile

Cat. No.: B1591778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling of 4-Chloro-6-
methylnicotinonitrile (CAS No. 38875-76-2), a key intermediate in pharmaceutical synthesis.

Given the limited publicly available, compound-specific safety data, this document synthesizes

information from available sources and established best practices for handling structurally

related chlorinated pyridine and nitrile compounds. The procedural guidance herein is designed

to empower laboratory personnel with the knowledge to manage this chemical safely from

receipt to disposal.

Understanding the Compound: Hazard Profile and
Properties
4-Chloro-6-methylnicotinonitrile is a chlorinated pyridine derivative. While a comprehensive

toxicological profile is not thoroughly established, the available data and the chemical's

structure necessitate a cautious approach.

Known Information:

Molecular Formula: C₇H₅ClN₂[1][2]

Molecular Weight: 152.58 g/mol [1][2]

Hazard Statement: H302: Harmful if swallowed[1].
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Signal Word: Warning[1].

Based on the handling guidelines for analogous compounds, such as other chlorinated

pyridines, it is prudent to assume that 4-Chloro-6-methylnicotinonitrile may also be harmful

in contact with skin, cause skin and eye irritation, and be harmful if inhaled[3].

Physical & Chemical Properties Summary

Property Value Source

CAS Number 38875-76-2 [1][2]

Molecular Formula C₇H₅ClN₂ [1][2]

Molecular Weight 152.58 [1][2]

| Storage | Inert atmosphere, 2-8°C |[1] |

Personal Protective Equipment (PPE): Your First Line of
Defense
A multi-layered approach to PPE is critical to mitigate exposure risks. The following

recommendations are based on the precautionary statements for 4-Chloro-6-
methylnicotinonitrile and guidelines for similar chemical structures[1][4].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.bldpharm.com/products/38875-76-2.html
https://www.benchchem.com/product/b1591778?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.bldpharm.com/products/38875-76-2.html
https://www.chemscene.com/38875-76-2.html
https://www.bldpharm.com/products/38875-76-2.html
https://www.chemscene.com/38875-76-2.html
https://www.bldpharm.com/products/38875-76-2.html
https://www.chemscene.com/38875-76-2.html
https://www.bldpharm.com/products/38875-76-2.html
https://www.benchchem.com/product/b1591778?utm_src=pdf-body
https://www.benchchem.com/product/b1591778?utm_src=pdf-body
https://www.bldpharm.com/products/38875-76-2.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Ethyl_6_chloro_4_methylamino_nicotinate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Required PPE
Specifications and
Rationale

Eye and Face Protection
Safety Goggles and Face

Shield

Use chemical splash goggles

that conform to EN166 or

NIOSH standards. A face

shield should be worn over

goggles during procedures

with a high risk of splashing or

aerosol generation to provide

broader protection[5].

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or punctures

before use. Employ proper

glove removal technique to

avoid skin contact with the

outer surface of the glove[5].

Body Protection Laboratory Coat

A standard laboratory coat

should be worn at all times.

For larger scale operations or

when handling significant

quantities, a chemical-resistant

apron or suit should be

considered.

Respiratory Protection Fume Hood or Respirator All handling of 4-Chloro-6-

methylnicotinonitrile should

occur within a certified

chemical fume hood to

minimize inhalation

exposure[3]. If a fume hood is

not available or if there is a

potential for exceeding

exposure limits, a NIOSH-

approved respirator with
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appropriate cartridges should

be used[5][6].

Operational Plan: From Receipt to Disposal
A systematic workflow is essential for the safe handling of this compound.

Step-by-Step Handling Protocol
Receipt and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated area, under an inert atmosphere,

between 2-8°C[1].

Ensure the storage location is away from incompatible materials, such as strong oxidizing

agents and acids[7].

Preparation and Handling:

Before handling, ensure that an eyewash station and safety shower are readily accessible.

Conduct all weighing and solution preparation inside a chemical fume hood.

Avoid the formation of dust and aerosols[5].

Use only dedicated, properly labeled glassware and equipment.

Experimental Workflow Diagram
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Caption: Experimental workflow for handling 4-Chloro-6-methylnicotinonitrile.
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Emergency Procedures
Immediate and correct response to an exposure is critical.

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, also

under the eyelids. Seek immediate medical attention[3][5][6]. The precautionary statement

P305+P351+P338 specifically advises this action[1].

In case of skin contact: Wash off immediately with plenty of soap and water for at least 15

minutes while removing all contaminated clothing and shoes. Seek medical attention[3][5][6].

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician[3][5][6].

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician immediately[3][5][6].

Spill Management:

Evacuate the area and prevent entry.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., sand,

vermiculite).

Carefully collect the absorbed material into a labeled, sealed container for disposal. Avoid

creating dust[5].

Clean the spill area thoroughly.

Disposal Plan
All waste materials must be handled as hazardous waste.

Chemical Waste: Dispose of surplus and non-recyclable solutions to a licensed disposal

company. Do not allow the product to enter drains[5].

Contaminated Materials: Dispose of contaminated PPE (such as gloves) and other materials

as hazardous waste in accordance with local, state, and federal regulations[5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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